Cas no 1347739-10-9 (2-(4-bromophenyl)ethene-1-sulfonyl chloride)

• Product Name: 2-(4-bromophenyl)ethene-1-sulfonyl chloride
• CAS No: 1347739-10-9
• MF: C₈H₆BrClO₂S
• MW: 281.554039478302
• CID: 5574155
• Update Time: 2025-06-11

2-(4-bromophenyl)ethene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)ethene-1-sulfonyl chloride

• Inchi： 1S/C8H6BrClO2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-6H
• InChI Key： QAAQAKSRVIIUEV-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)=CC1=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 2-(4-bromophenyl)ethene-1-sulfonyl chloride

Recent Advances in the Application of 2-(4-Bromophenyl)ethene-1-sulfonyl Chloride (CAS: 1347739-10-9) in Chemical Biology and Drug Discovery

The compound 2-(4-bromophenyl)ethene-1-sulfonyl chloride (CAS: 1347739-10-9) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug synthesis. This sulfonyl chloride derivative, characterized by its bromophenyl and ethene functional groups, serves as a crucial building block for the development of novel bioactive molecules. Recent studies have explored its applications in targeted covalent inhibition, proteomics, and the synthesis of sulfonamide-based therapeutics, positioning it as a valuable tool in modern drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in creating covalent kinase inhibitors. Researchers utilized 2-(4-bromophenyl)ethene-1-sulfonyl chloride as a warhead precursor to develop selective inhibitors for tyrosine kinases involved in oncogenic signaling pathways. The electrophilic sulfonyl chloride group showed remarkable reactivity with cysteine residues in the ATP-binding pocket, while the bromophenyl moiety contributed to improved target binding affinity through hydrophobic interactions. This dual functionality resulted in inhibitors with nanomolar potency and enhanced selectivity profiles compared to traditional ATP-competitive inhibitors.

In proteomics research, the compound has emerged as a valuable reagent for chemical proteomics approaches. A recent Nature Chemical Biology publication highlighted its use in activity-based protein profiling (ABPP) studies, where it served as a reactive scaffold for labeling and identifying active cysteine residues in complex proteomes. The bromine atom in the molecule allowed for subsequent bioconjugation via palladium-catalyzed cross-coupling reactions, enabling the attachment of various reporter tags for mass spectrometry analysis. This application has significantly expanded the toolbox for studying protein function and drug-target interactions in native biological systems.

The synthetic versatility of 2-(4-bromophenyl)ethene-1-sulfonyl chloride has also been demonstrated in the development of novel sulfonamide antibiotics. A 2024 study in ACS Infectious Diseases reported its use as a key intermediate in the synthesis of next-generation sulfa drugs with improved activity against multidrug-resistant bacterial strains. The researchers exploited the compound's ability to undergo nucleophilic substitution with various amines, creating a diverse library of sulfonamide derivatives with enhanced membrane permeability and reduced susceptibility to common resistance mechanisms.

Recent advancements in the compound's production and purification have addressed previous challenges in its large-scale synthesis. A patent application published in 2023 (WO2023187654) describes an optimized manufacturing process that improves yield and purity while reducing hazardous byproducts. This technological development has made the compound more accessible for pharmaceutical applications and has lowered production costs, facilitating its broader adoption in drug discovery programs.

Ongoing research continues to explore new applications for 2-(4-bromophenyl)ethene-1-sulfonyl chloride, particularly in the emerging field of targeted protein degradation. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest its potential as a warhead in PROTAC (proteolysis-targeting chimera) molecules, where its reactivity could be harnessed to recruit E3 ubiquitin ligases to target proteins. This application could open new avenues for addressing traditionally "undruggable" targets in cancer and neurodegenerative diseases.

As research progresses, the compound's safety profile and pharmacokinetic properties are being systematically evaluated. Recent toxicology studies have established preliminary structure-activity relationships that guide its modification for improved drug-like properties. The accumulating body of research on 2-(4-bromophenyl)ethene-1-sulfonyl chloride underscores its growing importance in chemical biology and positions it as a promising scaffold for future therapeutic development across multiple disease areas.